Nelumol A
Nelumol A
Nelumol A is a natural product found in Verbesina glabrata, Ligularia nelumbifolia, and Ligularia duciformis with data available.
Brand Name:
Vulcanchem
CAS No.:
77836-86-3
VCID:
VC21145608
InChI:
InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
SMILES:
CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
Nelumol A
CAS No.: 77836-86-3
Cat. No.: VC21145608
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nelumol A is a natural product found in Verbesina glabrata, Ligularia nelumbifolia, and Ligularia duciformis with data available. |
|---|---|
| CAS No. | 77836-86-3 |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol |
| Standard InChI | InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+ |
| Standard InChI Key | MWNIFFJAKKQUJF-NRHDHWSESA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC1=C(C=C(C=C1OC)/C=C/CO)OC)/C)C |
| SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C |
| Canonical SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C |
| Appearance | Powder |
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